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Compound of Interest

Compound Name:
Cyclopropyl(3-

nitrophenyl)methanone

Cat. No.: B1346512 Get Quote

An In-depth Technical Guide on Cyclopropyl(3-nitrophenyl)methanone

This technical guide provides essential information regarding the molecular properties of

cyclopropyl(3-nitrophenyl)methanone, tailored for researchers, scientists, and professionals

in the field of drug development and chemical synthesis.

Physicochemical Data
The fundamental molecular characteristics of cyclopropyl(3-nitrophenyl)methanone are

summarized in the table below. This data is critical for experimental design, analytical method

development, and computational modeling.

Property Value Reference

Molecular Formula C₁₀H₉NO₃ [1][2][3]

Molecular Weight 191.186 g/mol [1][2]

Monoisotopic Mass 191.058243149 Da [1]

CAS Number 5680-51-3 [1][4][5]

Molecular Structure
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The structural formula of a compound is pivotal in understanding its chemical reactivity,

physical properties, and biological interactions. The diagram below illustrates the two-

dimensional structure of cyclopropyl(3-nitrophenyl)methanone, highlighting the arrangement

of its constituent atoms and functional groups.

Caption: Molecular structure of cyclopropyl(3-nitrophenyl)methanone.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of cyclopropyl(3-
nitrophenyl)methanone are typically found in peer-reviewed scientific literature or patents.

Researchers seeking to utilize this compound are advised to consult such resources for

specific, validated methodologies. The synthesis may involve the Friedel-Crafts acylation of

nitrobenzene with cyclopropanecarbonyl chloride, though specific reaction conditions,

purification techniques, and analytical characterization methods would be detailed in the

primary literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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